Methanesulfonamide, N-[4-acetyl-2-[(2,4-difluorophenyl)thio]phenyl]-

• CAS No.: 119983-40-3
• Molecular Formula: C15H13F2NO3S2
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-[4-acetyl-2-(2,4-difluorophenyl)sulfanylphenyl]methanesulfonamide
• InChI: InChI=1S/C15H13F2NO3S2/c1-9(19)10-3-5-13(18-23(2,20)21)15(7-10)22-14-6-4-11(16)8-12(14)17/h3-8,18H,1-2H3
• InChI Key: SATLETSOGGJSCU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)NS(=O)(=O)C)SC2=C(C=C(C=C2)F)F

Description

Methanesulfonamide, N-[4-acetyl-2-[(2,4-difluorophenyl)thio]phenyl]- is a useful research compound. Its molecular formula is C15H13F2NO3S2 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4'-amino-3'-(2,4-difluorophenylthio)acetophenone (2.0 g) and methanesulfonyl chloride (1.0 g) in pyridine (20 ml) was stirred overnight at room temperature. The mixture was poured into cold diluted hydrochloric acid and extracted with ethyl acetate. The extract was washed with water, dried, and concentrated under reduced pressure. The residue was recrystallized from ethanol to give yellow crystals of 4'-acetyl-2'-(2,4-difluorophenylthio)methanesulfonanilide (1.3 g).